![molecular formula C27H24F3N3O3 B2591888 2-(7-methoxy-2-oxo-3-((p-tolylamino)methyl)quinolin-1(2H)-yl)-N-(3-(trifluoromethyl)phenyl)acetamide CAS No. 893788-21-1](/img/structure/B2591888.png)
2-(7-methoxy-2-oxo-3-((p-tolylamino)methyl)quinolin-1(2H)-yl)-N-(3-(trifluoromethyl)phenyl)acetamide
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Description
2-(7-methoxy-2-oxo-3-((p-tolylamino)methyl)quinolin-1(2H)-yl)-N-(3-(trifluoromethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C27H24F3N3O3 and its molecular weight is 495.502. The purity is usually 95%.
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Scientific Research Applications
Pharmacokinetics and Metabolism
Metabolism and Bioequivalence Studies : A study on a non-steroid anti-inflammatory agent, which is structurally different but involves pharmacokinetic evaluation, showed the importance of assessing bioequivalence in tablet and capsule formulations to understand the absorption and metabolism of pharmaceutical compounds (Annunziato & di Renzo, 1993).
CYP450 Enzyme Activity on Drug Metabolism : Another study emphasized the role of CYP450 enzymes in the metabolism of drugs, highlighting how specific isoenzymes contribute to the biotransformation of various substances, which could be relevant for understanding the metabolism of complex compounds (Boobis et al., 1994).
Potential Therapeutic Applications
NMDA Receptor Ligands : Research on ligands for the NMDA receptor, such as [11C]GMOM, which shows specific binding to NMDA receptors, could provide insights into the therapeutic potential of novel compounds for neurological conditions (van der Doef et al., 2015).
TNF-α Inhibitors : The development and pharmacodynamics of TACE inhibitors, like DPC 333, in reducing TNF-α production, provide an example of the therapeutic applications in treating inflammatory diseases (Qian et al., 2007).
Environmental and Health Impact Studies
- Exposure to Environmental Contaminants : A study on perfluoroalkyl substances (PFAS) and their association with diabetes in the elderly population underlines the significance of evaluating the health impacts of chemical exposure, which may also apply to the assessment of novel compounds (Lind et al., 2014).
Properties
IUPAC Name |
2-[7-methoxy-3-[(4-methylanilino)methyl]-2-oxoquinolin-1-yl]-N-[3-(trifluoromethyl)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H24F3N3O3/c1-17-6-9-21(10-7-17)31-15-19-12-18-8-11-23(36-2)14-24(18)33(26(19)35)16-25(34)32-22-5-3-4-20(13-22)27(28,29)30/h3-14,31H,15-16H2,1-2H3,(H,32,34) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYEDCIGLRDNQLV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NCC2=CC3=C(C=C(C=C3)OC)N(C2=O)CC(=O)NC4=CC=CC(=C4)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H24F3N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
495.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.